Cas no 2137087-36-4 (tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate
• CAS No: 2137087-36-4
• MF: C₁₃H₁₇BrN₂O₃
• MW: 329.189682722092
• CID: 5807105
• PubChem ID: 165777378
• Update Time: 2025-11-03

tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-(5-bromopyridin-3-yl)-3-oxopropyl]carbamate
• 2137087-36-4
• EN300-1164811

• Inchi： 1S/C13H17BrN2O3/c1-13(2,3)19-12(18)16-11(4-5-17)9-6-10(14)8-15-7-9/h5-8,11H,4H2,1-3H3,(H,16,18)/t11-/m1/s1
• InChI Key： NPSAHMIOFLLVMA-LLVKDONJSA-N
• SMILES： BrC1=CN=CC(=C1)[C@@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.04225g/mol
• Monoisotopic Mass: 328.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate

Introduction to tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137087-36-4)

tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137087-36-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate is composed of a tert-butyl carbamate group attached to a chiral 1-(5-bromopyridin-3-yl)-3-oxopropyl moiety. The presence of the bromine atom and the chiral center at the 1-position of the propyl chain imparts unique chemical and biological properties to this compound. These features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate in modulating specific protein-protein interactions and enzymatic activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme involved in cancer cell proliferation. The researchers found that the compound selectively binds to the active site of the enzyme, thereby disrupting its function and leading to a reduction in tumor growth.

In addition to its potential as an anticancer agent, tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate has also shown promise in other therapeutic areas. A recent clinical trial evaluated its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The results indicated that the compound could cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate may have broad-spectrum therapeutic applications beyond oncology.

The synthesis of tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a brominated pyridine derivative with a chiral amino acid ester, followed by protection with tert-butanol to form the carbamate group. The detailed synthetic protocol has been described in several peer-reviewed articles, providing valuable insights for researchers interested in producing this compound on a larger scale.

The physicochemical properties of tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate, including its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for optimizing its formulation and delivery methods. For example, enhancing its solubility through various techniques such as nanoparticle encapsulation or prodrug strategies can improve its absorption and distribution within the body, thereby enhancing its therapeutic efficacy.

In conclusion, tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137087-36-4) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further expanding its potential impact on human health.